Cas no 73231-72-8 (2-{[3-(acetyloxy)propanoyl]oxy}-N,N,N-trimethylethanaminium iodide)
73231-72-8 structure
Product Name:2-{[3-(acetyloxy)propanoyl]oxy}-N,N,N-trimethylethanaminium iodide
CAS No:73231-72-8
MF:C10H20INO4
MW:345.174575805664
CID:1760021
PubChem ID:51771
Update Time:2025-04-21
2-{[3-(acetyloxy)propanoyl]oxy}-N,N,N-trimethylethanaminium iodide Chemical and Physical Properties
Names and Identifiers
-
- 2-{[3-(acetyloxy)propanoyl]oxy}-N,N,N-trimethylethanaminium iodide
- 2-(3-acetyloxypropanoyloxy)ethyl-trimethylazanium,iodide
- DTXSID20993960
- 2-(3-(Acetyloxy)-1-oxopropoxy)-N,N,N-trimethylethanaminium iodide
- ETHANAMINIUM, 2-(3-(ACETYLOXY)-1-OXOPROPOXY)-N,N,N-TRIMETHYL-, IODIDE
- 73231-72-8
- 2-{[3-(Acetyloxy)propanoyl]oxy}-N,N,N-trimethylethan-1-aminium iodide
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- Inchi: 1S/C10H20NO4.HI/c1-9(12)14-7-5-10(13)15-8-6-11(2,3)4;/h5-8H2,1-4H3;1H/q+1;/p-1
- InChI Key: UCESETDRFURSGR-UHFFFAOYSA-M
- SMILES: [I-].O(C(CCOC(C)=O)=O)CC[N+](C)(C)C
Computed Properties
- Exact Mass: 345.04371g/mol
- Monoisotopic Mass: 345.04371g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 220
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6Ų
2-{[3-(acetyloxy)propanoyl]oxy}-N,N,N-trimethylethanaminium iodide Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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